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Compound of Interest

Crotonaldehyde 2,4-
Compound Name:
Dinitrophenylhydrazone-d3

Cat. No.: B1147570

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. Due to the limited availability of specific
safety data for this deuterated compound, this guide extrapolates information from its non-
deuterated analogue, Crotonaldehyde 2,4-dinitrophenylhydrazone, and the highly toxic
precursor, Crotonaldehyde. The chemical properties and reactivity of deuterated compounds
are nearly identical to their non-deuterated counterparts, making this a valid approach for
ensuring laboratory safety.

Introduction

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is the deuterated form of Crotonaldehyde
2,4-dinitrophenylhydrazone. It is primarily utilized as an internal standard or tracer in
guantitative analyses such as NMR, GC-MS, or LC-MS. The deuterium labeling provides a
distinct mass signature, allowing for accurate quantification in complex biological matrices.

The safety profile of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is principally
determined by two factors: the inherent hazards of the 2,4-dinitrophenylhydrazine moiety and
the toxicity of the parent aldehyde, crotonaldehyde. 2,4-Dinitrophenylhydrazine and its
derivatives are known to be flammable solids and can be explosive when dry.[1][2][3][4][5]
Crotonaldehyde is a highly toxic, flammable, and corrosive liquid that can cause severe
irritation and damage to the skin, eyes, and respiratory tract.[6][7][8][9][10][11]
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 and its parent compounds.

Crotonaldehyde Crotonaldehyde
24- 2,4-
Property L L Crotonaldehyde
Dinitrophenylhydra  Dinitrophenylhydra
zone-d3 zone
4170-30-3 (mixture of
CAS Number 259824-64-1 1527-96-4 _
isomers)
Molecular Formula C10H7D3N404 C10H10N4Oa4 C4HeO
Molecular Weight 253.23 g/mol 250.21 g/mol 70.09 g/mol
Not specified (likely a Reddish-orange Colorless to pale
Appearance . _ _ o
reddish-orange solid) crystalline powder yellow liquid
Melting Point 184-188°C 192-195°C -76°C
Boiling Point 406.1°C at 760 mmHg  Not available 104°C
Flash Point 199.4°C Not available 13°C
Density 1.4 g/cm3 Not available 0.853 g/mL at 20°C
» » ) Slightly soluble in
Solubility Not specified Insoluble in water

water

Hazard Identification and Toxicity

The primary hazards associated with Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 are

inferred from its non-deuterated analogue and crotonaldehyde.
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Hazard Class

Crotonaldehyde 2,4-
Dinitrophenylhydrazone

Crotonaldehyde

GHS Pictograms

Warning Flammable Solid,

Skin Irritant, Eye Irritant[1][2]

Danger Highly Flammable
Liquid and Vapor, Toxic if
Swallowed, Fatal in Contact
with Skin or if Inhaled, Causes
Skin Irritation, Causes Serious
Eye Damage, May Cause
Respiratory Irritation,
Suspected of Causing Genetic
Defects, Causes Damage to
Organs through Prolonged or
Repeated Exposure, Very
Toxic to Aquatic Life[7][10][12]
[13]

Hazard Statements

H228: Flammable solid H315:
Causes skin irritation H319:
Causes serious eye irritation[1]
[2] Note: May be explosive
when dry[1][2][4][5]

H225: Highly flammable liquid
and vapor H301+H311: Toxic if
swallowed or in contact with
skin H330: Fatal if inhaled
H315: Causes skin irritation
H318: Causes serious eye
damage H335: May cause
respiratory irritation H341:
Suspected of causing genetic
defects H373: May cause
damage to organs through
prolonged or repeated
exposure H400: Very toxic to
aquatic life[10][12][13]

Acute Toxicity (Oral)

No data available

LD50 Oral - Mouse - 240
mg/kg[12]

Acute Toxicity (Inhalation)

No data available

LC50 Inhalation - Rat -4 h -
0.3 mg/l[12]

Acute Toxicity (Dermal)

No data available

Fatal in contact with skin[7][10]
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IARC Group 3: Not classifiable
Carcinogenicity No data available as to its carcinogenicity to

humans[12]

Experimental Protocols

The following is a general procedure for the synthesis of dinitrophenylhydrazones, which can
be adapted for Crotonaldehyde-d3. All work must be conducted in a certified chemical fume
hood.

Brady's Test for Aldehydes and Ketones:

» Preparation of Brady's Reagent: Dissolve 1 g of 2,4-dinitrophenylhydrazine in 2 mL of
concentrated sulfuric acid. To this solution, cautiously add 15 mL of ethanol.

e Reaction: In a separate test tube, dissolve a small amount of the carbonyl compound (in this
case, Crotonaldehyde-d3) in a minimal amount of ethanol.

o Precipitation: Add the prepared Brady's reagent to the solution of the carbonyl compound. A
yellow, orange, or red precipitate of the dinitrophenylhydrazone should form almost
immediately.

« |solation: If necessary, the reaction mixture can be gently warmed on a water bath for a few
minutes. Allow the mixture to cool, and collect the crystalline product by vacuum filtration.

 Purification: The collected crystals should be washed with a small amount of cold ethanol
and can be further purified by recrystallization from a suitable solvent like ethanol or n-butyl
alcohol.

Safe Handling and Storage

Due to the hazardous nature of this compound and its precursor, strict adherence to safety
protocols is mandatory.

5.1 Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.
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» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile or neoprene).

» Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill,
a chemical-resistant apron or suit may be necessary.

o Respiratory Protection: All handling of the solid compound and its solutions should be
performed in a chemical fume hood. If there is a risk of dust generation, a respirator with a
particulate filter may be required.

5.2 Engineering Controls

o All work with Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 must be conducted in a
well-ventilated laboratory, preferably within a certified chemical fume hood.

e Use non-sparking tools and equipment, especially when handling the dry solid.[4]

o Ensure that an eyewash station and safety shower are readily accessible.

5.3 Storage

» Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[2][4]

e Crucially, 2,4-dinitrophenylhydrazone and its derivatives must be stored wet with water
(typically containing at least 30% water) to prevent the risk of explosion.[3][5][14][15][16]
Regularly check the moisture content and re-wet as necessary.

o Keep the container tightly closed.

o Store separately from oxidizing agents and other incompatible materials.[4]

5.4 Spill and Disposal Procedures

o Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an
inert absorbent material (e.g., sand or vermiculite).[15] Carefully sweep up the material,
avoiding dust generation, and place it in a sealed container for disposal.[16]
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» Disposal: Dispose of waste as hazardous material in accordance with local, state, and
federal regulations.[4][14] Do not dispose of down the drain or in regular trash.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2] Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Workflow and Relationship Diagrams
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Safe Handling Workflow for Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3
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Caption: A logical workflow for the safe handling of hazardous chemical compounds.

Hazard Relationship Diagram

Crotonaldehyde 2,4-Dinitrophenylhydrazine
(Highly Toxic, Flammable Liquid) (Flammable, Explosive when Dry)

Toxicity Source Flammability & Explosivity Source

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3
(Flammable Solid, Potential Explosive when Dry, Inferred Toxicity)

Click to download full resolution via product page
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Caption: Relationship of hazards from precursors to the final deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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